5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorophenol, 95%

• IUPAC Name: N-ethyl-2-fluoro-4-(4-fluoro-3-hydroxyphenyl)benzamide
• InChI: InChI=1S/C15H13F2NO2/c1-2-18-15(20)11-5-3-9(7-13(11)17)10-4-6-12(16)14(19)8-10/h3-8,19H,2H2,1H3,(H,18,20)
• InChI Key: BKISIVRZICZREW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)F)O)F
• Molecular Formula: C15H13F2NO2
• DSSTOX Substance ID: DTXSID90684535
• Molecular Weight: 277.27 g/mol
• CAS RN: 1261947-92-5

Description

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorophenol, or 5-EFC-2-FP, is a fluorinated phenol compound that has been used in a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water and other organic solvents. 5-EFC-2-FP is a versatile compound that has been used in a variety of research studies, including those related to drug design and development, biochemistry, and physiology.

Scientific Research Applications

5-EFC-2-FP has been used in a variety of scientific research applications, including those related to drug design and development, biochemistry, and physiology. 5-EFC-2-FP has been used to study the binding of drugs to their receptors, as well as the metabolism of drugs in the body. In addition, 5-EFC-2-FP has been used to study the effects of drugs on the nervous system, as well as the effects of drugs on the cardiovascular system.

Mechanism of Action

The mechanism of action of 5-EFC-2-FP is not fully understood. However, it is known that 5-EFC-2-FP acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 can lead to a decrease in inflammation and pain, as well as a decrease in the risk of cardiovascular disease.
Biochemical and Physiological Effects
5-EFC-2-FP has been shown to have a variety of biochemical and physiological effects. In animal studies, 5-EFC-2-FP has been shown to decrease inflammation and pain, as well as to reduce the risk of cardiovascular disease. In addition, 5-EFC-2-FP has been shown to reduce the production of reactive oxygen species, which can lead to cell damage and death.

Advantages and Limitations for Lab Experiments

The use of 5-EFC-2-FP in laboratory experiments has several advantages. 5-EFC-2-FP is a highly soluble compound, which makes it easy to work with in the lab. In addition, 5-EFC-2-FP is relatively inexpensive, making it an attractive choice for researchers on a budget. However, there are some limitations to using 5-EFC-2-FP in laboratory experiments. For example, 5-EFC-2-FP is a relatively unstable compound, which can make it difficult to work with in the lab. In addition, 5-EFC-2-FP has a low solubility in organic solvents, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 5-EFC-2-FP in scientific research. For example, 5-EFC-2-FP could be used to study the effects of drugs on the immune system, as well as the effects of drugs on the development of diseases such as cancer. In addition, 5-EFC-2-FP could be used to study the effects of drugs on the metabolism of other drugs, as well as the effects of drugs on the absorption of drugs in the body. Finally, 5-EFC-2-FP could be used to study the effects of drugs on the regulation of gene expression, as well as the effects of drugs on the regulation of protein expression.

Synthesis Methods

5-EFC-2-FP can be synthesized using a variety of methods, including the Grignard reaction, the Wittig reaction, and the Ullmann reaction. In the Grignard reaction, 5-EFC-2-FP is synthesized by reacting ethylmagnesium bromide with 3-fluoro-4-methylbenzaldehyde, followed by the addition of fluorosulfonic acid. In the Wittig reaction, 5-EFC-2-FP is synthesized by reacting ethylcarbamoyl chloride with 3-fluoro-4-methylbenzaldehyde, followed by the addition of a base. In the Ullmann reaction, 5-EFC-2-FP is synthesized by reacting ethylbenzene with fluorosulfonic acid, followed by the addition of 3-fluoro-4-methylbenzaldehyde.